Cas no 62224-08-2 (Benzene, 1,3-bis(methoxymethyl)-2-methyl-5-nitro-)

• Product Name: Benzene, 1,3-bis(methoxymethyl)-2-methyl-5-nitro-
• CAS No: 62224-08-2
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 453707
• PubChem ID: 71388617
• Update Time: 2025-04-19

Benzene, 1,3-bis(methoxymethyl)-2-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-bis(methoxymethyl)-2-methyl-5-nitro-
• 1,3-bis(methoxymethyl)-2-methyl-5-nitrobenzene
• DTXSID50810676
• 62224-08-2

• Inchi： 1S/C11H15NO4/c1-8-9(6-15-2)4-11(12(13)14)5-10(8)7-16-3/h4-5H,6-7H2,1-3H3
• InChI Key： RYKJVWIPNRXVON-UHFFFAOYSA-N
• SMILES： O(C)CC1C=C(C=C(COC)C=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.10015
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 61.6